1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C27H38N6O2/c1-20(2)14-15-32-26(35)22-10-6-7-11-23(22)33-24(28-29-27(32)33)12-13-25(34)31-18-16-30(17-19-31)21-8-4-3-5-9-21/h6-7,10-11,20-21H,3-5,8-9,12-19H2,1-2H3
• InChI Key: ZLVXBCJPQQKMJE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=CC=CC=C2N3C1=NN=C3CCC(=O)N4CCN(CC4)C5CCCCC5
• Molecular Formula: C27H38N6O2
• Molecular Weight: 478.6 g/mol

Description

1-[3-(4-cyclohexylpiperazin-1-yl)-3-oxopropyl]-4-(3-methylbutyl)-4H,5H-[1,2,4]triazolo[4,3-a]quinazolin-5-one is a useful research compound. Its molecular formula is C27H38N6O2 and its molecular weight is 478.641. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research into the synthesis of [1,2,4]triazolo[1,5-a]quinazolin-6(7H)-ones, a closely related class, has demonstrated innovative three-component condensation methods, highlighting the chemical versatility and potential for creating diverse derivatives for various applications (Shikhaliev et al., 2005).

Pharmacological Potential

• A study on novel [1,2,4]triazolo[1,5-c]quinazolin-5(6H)-ones showed significant binding affinity to the benzodiazepine receptor, suggesting potential research applications in understanding receptor interactions and the development of receptor-targeted therapies (Francis et al., 1991).

Antihistaminic and Antihypertensive Applications

• Several derivatives of [1,2,4]triazolo[4,3-a]quinazolin-5-one have been synthesized and tested for in vivo H1-antihistaminic activity, showing significant protection against histamine-induced bronchospasm, indicating their potential as prototypes for new H1-antihistamines (Alagarsamy et al., 2007).

• Another study synthesized 3-benzyl-2-substituted-3H-[1,2,4]triazolo[5,1-b]quinazolin-9-ones, evaluating their antihypertensive activity in spontaneously hypertensive rats (SHR), with one derivative showing superior activity compared to the reference standard prazocin, highlighting their potential for antihypertensive drug development (Alagarsamy & Pathak, 2007).

Anticonvulsant and Anticancer Research

• A study on 4‐phenyl‐[1,2,4]triazolo[4,3‐a]quinazolin‐5(4H)‐one derivatives explored their anticonvulsant activity, identifying compounds with significant protective indices against seizures, suggesting potential for further research into anticonvulsant therapies (Zhang et al., 2015).

• Research on 5-amino-1-aryl-1H-1,2,3-triazole derivatives, including [1,2,3]triazolo[4,5-b]pyridines, for anticancer activity identified compounds with selective influence on ovarian cancer cells, indicating the potential of these scaffolds for anticancer drug development (Pokhodylo et al., 2020).